Cas no 1512943-74-6 (6-Methyl-2-(2-methylpropoxy)pyridin-3-amine)

• Product Name: 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine
• CAS No: 1512943-74-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5741579
• PubChem ID: 81133072
• Update Time: 2025-10-24

6-Methyl-2-(2-methylpropoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(2-methylpropoxy)pyridin-3-amine
• EN300-1294654
• AKOS019703947
• 1512943-74-6
• 3-Pyridinamine, 6-methyl-2-(2-methylpropoxy)-
• 6-Methyl-2-(2-methylpropoxy)-3-pyridinamine
• 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine

• Inchi： 1S/C10H16N2O/c1-7(2)6-13-10-9(11)5-4-8(3)12-10/h4-5,7H,6,11H2,1-3H3
• InChI Key： PVURVTCKUFPAHZ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C)N=1)N)CC(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 287.4±35.0 °C(Predicted)
• pka: 5.54±0.22(Predicted)

Additional information on 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine

Introduction to 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine (CAS No. 1512943-74-6)

6-Methyl-2-(2-methylpropoxy)pyridin-3-amine, with the CAS number 1512943-74-6, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a methyl group and a 2-methylpropoxy substituent on the pyridine ring. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine can be represented as C₁₁H₁₇N₂O. The presence of the pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom, imparts significant electronic and steric effects that influence its reactivity and biological activity. The methyl group at the 6-position and the 2-methylpropoxy group at the 2-position further modulate these properties, providing a unique combination of functionalities that can be exploited in drug design.

In recent years, 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine has been the subject of extensive research, particularly in the context of its potential as a lead compound for the development of novel therapeutic agents. One of the key areas of interest is its activity as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially offering new avenues for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the pharmacological profile of 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine. The researchers found that this compound exhibited high affinity for serotonin (5-HT) receptors, specifically 5-HT_1A and 5-HT_2A. This binding profile suggests that it could be effective in modulating serotonin signaling pathways, which are known to play a crucial role in mood regulation and cognitive function. Additionally, preliminary in vitro studies have demonstrated that 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine possesses neuroprotective properties, potentially making it a candidate for neurodegenerative diseases.

Beyond its potential applications in CNS disorders, 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine has also shown promise in other therapeutic areas. For instance, research published in the Bioorganic & Medicinal Chemistry Letters (2020) explored its anti-inflammatory properties. The study found that this compound could inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine involves several well-established chemical reactions. One common synthetic route starts with the formation of a pyridine derivative through amination reactions followed by functional group modifications to introduce the desired substituents. The choice of synthetic pathway can significantly impact the yield and purity of the final product, making it essential to optimize reaction conditions to achieve high-quality material suitable for further studies.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine are limited, it is generally considered to be a low-risk compound when handled under standard laboratory conditions. However, as with any chemical substance, appropriate safety measures should be followed to ensure safe handling and storage.

The future prospects for 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine are promising. Ongoing research continues to explore its potential therapeutic applications and refine its pharmacological profile. As more data become available from preclinical studies and clinical trials, this compound may emerge as a valuable tool in the development of new drugs for various medical conditions.

In conclusion, 6-Methyl-2-(2-methylpropoxy)pyridin-3-amine (CAS No. 1512943-74-6) represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further investigation and development. As researchers continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.